Cas no 101925-26-2 (4-Phenylpyridin-3-ol)

4-Phenylpyridin-3-ol is a heterocyclic compound featuring a phenyl group attached to the pyridine ring at the 4-position and a hydroxyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its aromatic and polar characteristics enhance reactivity in cross-coupling reactions, while the hydroxyl group allows for further functionalization. The compound is particularly useful in the development of bioactive molecules, ligands for catalysis, and materials science applications. Its stability and well-defined reactivity profile make it a reliable building block for researchers seeking to explore novel chemical spaces.
4-Phenylpyridin-3-ol structure
4-Phenylpyridin-3-ol structure
Product Name:4-Phenylpyridin-3-ol
CAS No:101925-26-2
MF:C11H9NO
MW:171.195262670517
MDL:MFCD04114251
CID:124800
PubChem ID:2762932
Update Time:2025-10-18

4-Phenylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Phenylpyridin-3-ol
    • 3-HYDROXY-4-PHENYLPYRIDINE
    • 3-Pyridinol, 4-phenyl-
    • 4-phenyl-3-Pyridinol
    • 3-Pyridinol,4-phenyl
    • 4-phenyl-pyridin-3-ol
    • EN300-109124
    • 1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-[4-(phenylmethoxy)phenyl]-,(3R,4S)-2-azetidinone
    • 101925-26-2
    • SCHEMBL7465016
    • CS-0231617
    • DTXSID10376586
    • FT-0651045
    • AKOS006293427
    • Z1198164244
    • BEA92526
    • DB-006459
    • MDL: MFCD04114251
    • Inchi: 1S/C11H9NO/c13-11-8-12-7-6-10(11)9-4-2-1-3-5-9/h1-8,13H
    • InChI Key: SSLNVXAJNXCTNE-UHFFFAOYSA-N
    • SMILES: OC1C=NC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.06800
  • Monoisotopic Mass: 171.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.169
  • Boiling Point: 373.8°Cat760mmHg
  • Flash Point: 179.9°C
  • Refractive Index: 1.611
  • PSA: 33.12000
  • LogP: 2.45420

4-Phenylpyridin-3-ol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenylpyridin-3-ol Pricemore >>

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